Cas no 642084-44-4 (Pyrazinamine, 3-bromo-5-(1-naphthalenylmethoxy)-)

• Product Name: Pyrazinamine, 3-bromo-5-(1-naphthalenylmethoxy)-
• CAS No: 642084-44-4
• MF: C₁₅H₁₂BrN₃O
• MW: 330.179282188416
• CID: 424692
• PubChem ID: 9996699
• Update Time: 2025-04-19

Pyrazinamine, 3-bromo-5-(1-naphthalenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 3-bromo-5-(1-naphthalenylmethoxy)-
• 3-bromo-5-(naphthalen-1-ylmethoxy)pyrazin-2-amine
• 642084-44-4
• DTXSID20433937

• Inchi： 1S/C15H12BrN3O/c16-14-15(17)18-8-13(19-14)20-9-11-6-3-5-10-4-1-2-7-12(10)11/h1-8H,9H2,(H2,17,18)
• InChI Key： JQXZAATVNPJMHC-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CC(=N1)OCC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 329.01646
• Monoisotopic Mass: 329.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 61.03